Cas no 832732-68-0 (Propanamide, 2-methyl-N-[2-(methylphenylamino)phenyl]-)

Propanamide, 2-methyl-N-[2-(methylphenylamino)phenyl]- structure
832732-68-0 structure
Product Name:Propanamide, 2-methyl-N-[2-(methylphenylamino)phenyl]-
CAS No:832732-68-0
MF:C17H20N2O
MW:268.353504180908
CID:674049
PubChem ID:47212437
Update Time:2025-04-19

Propanamide, 2-methyl-N-[2-(methylphenylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, 2-methyl-N-[2-(methylphenylamino)phenyl]-
    • 2-methyl-N-[2-(N-methylanilino)phenyl]propanamide
    • 832732-68-0
    • DTXSID10677686
    • 2-Methyl-N-{2-[methyl(phenyl)amino]phenyl}propanamide
    • Inchi: 1S/C17H20N2O/c1-13(2)17(20)18-15-11-7-8-12-16(15)19(3)14-9-5-4-6-10-14/h4-13H,1-3H3,(H,18,20)
    • InChI Key: VSBJIHWYDBFYBN-UHFFFAOYSA-N
    • SMILES: O=C(C(C)C)NC1C=CC=CC=1N(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 268.157563266g/mol
  • Monoisotopic Mass: 268.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 32.3Ų
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